Cas no 2248345-18-6 (Tert-butyl 2-aminopyrimidine-5-carboxylate)

• Product Name: Tert-butyl 2-aminopyrimidine-5-carboxylate
• CAS No: 2248345-18-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6435508
• PubChem ID: 137941006
• Update Time: 2025-05-26

Tert-butyl 2-aminopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248345-18-6
• EN300-6510202
• Tert-butyl 2-aminopyrimidine-5-carboxylate

• Inchi： 1S/C9H13N3O2/c1-9(2,3)14-7(13)6-4-11-8(10)12-5-6/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： DEMMFGLBTRGXRI-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(N)N=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.1Ų

Additional information on Tert-butyl 2-aminopyrimidine-5-carboxylate

Tert-butyl 2-aminopyrimidine-5-carboxylate: A Comprehensive Overview

Tert-butyl 2-aminopyrimidine-5-carboxylate, with the CAS number 2248345-18-6, is a significant compound in the field of organic chemistry, particularly within the realm of pyrimidine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In recent years, advancements in synthetic methodologies and computational chemistry have further illuminated its properties, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl 2-aminopyrimidine-5-carboxylate comprises a pyrimidine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. The substituents on this ring—a tert-butyl group at position 5 and an amino group at position 2—contribute to its distinct chemical behavior. The tert-butyl group introduces steric hindrance, which can influence the compound's reactivity and solubility. Meanwhile, the amino group at position 2 imparts basicity and potential sites for further functionalization.

Recent studies have explored the synthesis of tert-butyl 2-aminopyrimidine-5-carboxylate through various routes, including microwave-assisted synthesis and catalytic methods. These approaches have not only improved yield but also enhanced the efficiency of the synthesis process. For instance, researchers have utilized microwave irradiation to accelerate the formation of the pyrimidine ring, demonstrating the feasibility of green chemistry principles in organic synthesis.

The application of tert-butyl 2-aminopyrimidine-5-carboxylate spans across multiple disciplines. In medicinal chemistry, it serves as a valuable intermediate in the development of bioactive compounds. Its structural versatility allows for modifications that can target specific biological pathways, making it a promising candidate in drug discovery efforts. Additionally, its role as a bioisostere in molecular design has been highlighted in recent publications, underscoring its utility in creating novel pharmacophores.

In materials science, tert-butyl 2-aminopyrimidine-5-carboxylate has been investigated for its potential in constructing coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the pyrimidine ring facilitate metal coordination, enabling the formation of intricate architectures with applications in gas storage and catalysis. Recent research has focused on optimizing these materials' porosity and stability, leveraging the compound's unique properties for advanced material design.

The study of tert-butyl 2-aminopyrimidine-5-carboxylate has also extended into computational chemistry. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity. For example, density functional theory (DFT) calculations have revealed key interactions that govern its binding affinity to biological targets, aiding in rational drug design strategies.

In conclusion, tert-butyl 2-aminopyrimidine-5-carboxylate stands as a versatile compound with significant implications across diverse scientific fields. Its structural features, coupled with recent advancements in synthesis and application methodologies, continue to drive innovative research directions. As ongoing studies unravel more about its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.